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Introduction

Sybraloy is a high-copper, single-composition dental amalgam alloy known for its excellent
clinical performance, which is directly related to its microstructure. Unlike traditional low-copper
amalgams, high-copper formulations like Sybraloy are engineered to eliminate the corrosion-
prone y2 (Sn-Hg) phase, leading to improved durability and longevity of dental restorations.
This technical guide provides a comprehensive overview of the phase analysis of set Sybraloy
amalgam, detailing its constituent phases, the experimental protocols for their characterization,
and the underlying chemical reactions.

Phase Composition of Set Sybraloy Amalgam

The setting reaction of Sybraloy, a high-copper amalgam, results in a multi-phase
microstructure that is notably free of the y2 phase.[1][2] The primary phases present in the set
amalgam are:
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* Yy (AgsSn) Phase: These are the unreacted patrticles of the original alloy. They act as a filler in
the amalgam matrix and contribute to its strength.

* y1 (Agz2Hgs) Phase: This is the matrix phase that binds the unreacted alloy particles together.
It is the main reaction product of silver from the alloy with mercury.

» ' (CueSns) Phase: This phase is a key characteristic of high-copper amalgams. It is formed
by the reaction of copper from the alloy with tin. The formation of the n' phase prevents the
formation of the undesirable y2 phase, as copper has a higher affinity for tin than mercury
does.[3]

The absence of the y2 phase is a critical factor in the superior clinical performance of high-
copper amalgams like Sybraloy, as this phase is the most susceptible to corrosion and creep.

[2]14]

Quantitative Phase Analysis

While the qualitative phase composition of Sybraloy is well-established, precise quantitative
data on the volume or weight percentage of each phase in commercially available Sybraloy is
not readily available in the reviewed scientific literature. However, a representative quantitative
analysis of a high-copper amalgam is presented in Table 1 for illustrative purposes. The exact
percentages can vary depending on factors such as the alloy-to-mercury ratio and
condensation technique.
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Representative .
. . Role in Amalgam
Phase Chemical Formula Volume % (High-

Structure
Copper Amalgam)
Unreacted alloy
Yy (gamma) AgsSn 15 - 25% particles, reinforcing
filler
Continuous matrix,
y1 (gamma-one) Agz2Hgs 50 - 60% )
binds components
] Reaction product,
n' (eta-prime) CueSns 15 - 25% )
prevents y2 formation
) ) Inherent in the mixed
Voids/Porosity - < 5%

mass

Note: The values in this table are representative of high-copper amalgams and are not specific
to Sybraloy. The actual phase percentages in Sybraloy may vary.

Setting Reaction of Sybraloy Amalgam

The setting of Sybraloy involves a complex series of dissolution and precipitation reactions
upon trituration of the alloy powder with mercury. The overall reaction can be summarized as
follows:

Y (AgsSn) + CusSn + Hg - yi1 (AgzHgs) + n' (CuseSns) + unreacted y and CusSn

This reaction pathway highlights the preferential reaction of tin with copper to form the stable n'
phase, thereby preventing the reaction of tin with mercury that would lead to the formation of
the y2 phase.
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Sybraloy Alloy Powder
(y-AgsSn + CusSn)

Process

Set Amalgam Microstructure

Unreacted y
(AgsSn)

Trituration n' (CusSns)
(Mixing) Reaction Product
Mercury (Hg) ™~
y1 (Ag2Hg3)
Matrix
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Set Sybraloy Amalga@

Sectioning
(Low-speed diamond saw)

l

Mounting
(Polymer resin)

l

Grinding
(SIC paper: 240 -> 1200 grit)

l

Polishing
(Diamond & Colloidal Silica)

l

Etching
(e.g., Ferric Chloride solution)

Prepared Specimen for Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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